Cas no 41496-45-1 (3-(2,4-dimethylphenyl)propanal)

• Product Name: 3-(2,4-dimethylphenyl)propanal
• CAS No: 41496-45-1
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 832747
• PubChem ID: 15271917
• Update Time: 2024-01-16

3-(2,4-dimethylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 2,4-dimethyl-
• 3-(2,4-DIMETHYL-PHENYL)-PROPIONALDEHYDE
• 2.4-Dimethyl-hydrozimtaldehyd
• 3-(2,4-Dimethyl-phenyl)-propionaldehyd
• 3-(2,4-dimethylphenyl)propionaldehyde
• 3-(2',4'-dimethylphenyl)propionaldehyde
• AG-F-47636
• AGN-PC-00OOJI
• CTK4I4922
• KB-75137
• 3-(2,4-dimethylphenyl)propanal
• SCHEMBL585890
• EN300-1869155
• 41496-45-1
• DTXSID00570814
• RQYHMTCEAIWOPC-UHFFFAOYSA-N
• AKOS006289801
• starbld0020221

• Inchi： 1S/C11H14O/c1-9-5-6-11(4-3-7-12)10(2)8-9/h5-8H,3-4H2,1-2H3
• InChI Key： RQYHMTCEAIWOPC-UHFFFAOYSA-N
• SMILES： O=CCCC1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 162.104465066g/mol
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes